Tert-butyl N-(5-azaspiro[3.5]nonan-7-yl)carbamate

• IUPAC Name: tert-butyl N-(5-azaspiro[3.5]nonan-7-yl)carbamate
• InChI: InChI=1S/C13H24N2O2/c1-12(2,3)17-11(16)15-10-5-8-13(14-9-10)6-4-7-13/h10,14H,4-9H2,1-3H3,(H,15,16)
• InChI Key: FQQSNFUKOBCDKW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC2(CCC2)NC1
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol
• CAS RN: 2416237-35-7

Description

Tert-butyl N-(5-azaspiro[3.5]nonan-7-yl)carbamate is a chemical compound. It is related to the compound tert-butyl N-{7-oxospiro[3.5]nonan-2-yl}carbamate. Another related compound, 4-((7-(tert-Butoxycarbonyl)-7-azaspiro[3.5]nonan-2-yl)oxy)benzoic acid, is useful as a rigid linker in PROTAC development for targeted protein degradation as well as chemical conjugates.

Molecular Structure Analysis

The InChI code for a related compound, tert-butyl N-{5-azaspiro[3.5]nonan-8-yl}carbamate, is 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-10-5-8-14-13(9-10)6-4-7-13/h10,14H,4-9H2,1-3H3,(H,15,16). This provides a detailed description of the molecular structure of the compound.

Physical And Chemical Properties Analysis

Tert-butyl N-(5-azaspiro[3.5]nonan-7-yl)carbamate has a molecular weight of 240.35. It is a powder at room temperature.

Scientific Research Applications

Synthesis and Chemical Space Exploration

Meyers et al. (2009) described efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, showcasing its utility for further selective derivations. This work highlights the compound's importance in exploring chemical spaces that are complementary to piperidine ring systems, providing a gateway to novel compounds with potential biological activity (M. J. Meyers et al., 2009).

Boc-Protected Amines

Lebel and Leogane (2005) developed a mild and efficient method for the synthesis of Boc-protected amines, leveraging tert-butyl carbamate for the protection of amino acids. This process underscores the versatility of tert-butyl N-(5-azaspiro[3.5]nonan-7-yl)carbamate derivatives in the preparation of protected amino acids, demonstrating its utility in synthetic chemistry (H. Lebel & Olivier Leogane, 2005).

Drug Discovery and Biological Activity

The synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate by Zhao et al. (2017) is a testament to the compound's significance in drug discovery. As an important intermediate in the synthesis of biologically active compounds, such as omisertinib (AZD9291), this work exemplifies the critical role of tert-butyl carbamate derivatives in pharmaceutical research (Bingbing Zhao et al., 2017).

Chemoselective Transformations

Sakaitani and Ohfune (1990) explored the chemoselective transformation of amino protecting groups via tert-butyldimethylsilyl carbamates. This study illuminates the strategic use of tert-butyl carbamate derivatives in the selective transformation of amino groups, contributing to the versatility of synthetic methodologies in organic chemistry (M. Sakaitani & Y. Ohfune, 1990).

Safety and Hazards

The safety information for a related compound, tert-butyl N-{5-azaspiro[3.5]nonan-8-yl}carbamate, includes the following hazard statements: H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The future directions for Tert-butyl N-(5-azaspiro[3.5]nonan-7-yl)carbamate and related compounds could involve their use in the development of PROTACs for targeted protein degradation. This is a promising area of research for the development of new therapeutics.